Cas no 2169612-98-8 (4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 2169612-98-8
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• CID: 6307646
• PubChem ID: 156366999
• Update Time: 2025-06-08

4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde
• 2169612-98-8
• EN300-1277868
• SCHEMBL23362967

• Inchi： 1S/C6H8BrN3O/c1-2-3-10-5(4-11)6(7)8-9-10/h4H,2-3H2,1H3
• InChI Key： QXNYQUWJPQGILQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N(CCC)N=N1

Computed Properties

• Exact Mass: 216.98507g/mol
• Monoisotopic Mass: 216.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.8Ų

Additional information on 4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde

Recent Advances in the Application of 4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde (CAS: 2169612-98-8) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde (CAS: 2169612-98-8) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique triazole core and reactive bromo and aldehyde functionalities, has been utilized in various click chemistry reactions and as a building block for drug discovery. Recent studies have highlighted its potential in the development of antimicrobial, anticancer, and anti-inflammatory agents, making it a compound of significant interest to researchers.

One of the most notable applications of 4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde is its role in the synthesis of triazole-containing compounds via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating a library of triazole derivatives with potent inhibitory activity against bacterial efflux pumps, offering a promising avenue for addressing antibiotic resistance. The study reported a 4-fold increase in potency compared to traditional inhibitors, underscoring the compound's utility in medicinal chemistry.

In addition to its antimicrobial applications, recent research has explored the anticancer potential of derivatives synthesized from 4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the compound's use in creating novel kinase inhibitors that selectively target cancer cell proliferation pathways. The study found that triazole-based analogs exhibited significant cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) with IC50 values in the low micromolar range, while showing minimal toxicity to normal cells.

The structural versatility of 4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde has also been leveraged in the development of fluorescent probes for biological imaging. Researchers have recently modified its aldehyde group to create Schiff base derivatives that exhibit strong fluorescence properties, enabling real-time tracking of cellular processes. This application was highlighted in a 2023 ACS Chemical Biology publication, which demonstrated the probe's effectiveness in visualizing protein-protein interactions in live cells.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of 4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde. A 2024 study in Organic Process Research & Development reported an improved synthetic route that increases yield from 65% to 89% while reducing hazardous byproducts. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical research.

Looking forward, the unique properties of 4-bromo-1-propyl-1H-1,2,3-triazole-5-carbaldehyde position it as a valuable tool in drug discovery and chemical biology. Its dual functionality allows for diverse chemical modifications, making it adaptable to various research needs. As the understanding of its applications continues to expand, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and research tools.